N-(2-methoxy-5-methylphenyl)-2-[(6-methyl-2-oxo-1H-pyrimidin-4-yl)sulfanyl]acetamide

• IUPAC Name: N-(2-methoxy-5-methylphenyl)-2-[(6-methyl-2-oxo-1H-pyrimidin-4-yl)sulfanyl]acetamide
• InChI: InChI=1S/C15H17N3O3S/c1-9-4-5-12(21-3)11(6-9)17-13(19)8-22-14-7-10(2)16-15(20)18-14/h4-7H,8H2,1-3H3,(H,17,19)(H,16,18,20)
• InChI Key: MDSNMLSGYKIYJY-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=C(C=C1)OC)NC(=O)CSC2=NC(=O)NC(=C2)C
• Molecular Formula: C15H17N3O3S
• Molecular Weight: 319.4 g/mol

Description

N-(2-methoxy-5-methylphenyl)-2-[(6-methyl-2-oxo-1H-pyrimidin-4-yl)sulfanyl]acetamide is a useful research compound. Its molecular formula is C15H17N3O3S and its molecular weight is 319.38. The purity is usually 95%.
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Scientific Research Applications

Crystallography and Molecular Structure

Research has focused on the crystal structures of related compounds, revealing insights into their molecular conformations and intermolecular interactions. For example, studies have shown that certain 2-[(diaminopyrimidin-2-yl)sulfanyl]acetamides have a folded conformation about the methylene C atom, with the pyrimidine ring being inclined to the benzene ring, stabilized by intramolecular hydrogen bonds (Subasri et al., 2016) (Subasri et al., 2017).

Synthesis and Anticancer Activity

The synthesis of novel compounds with potential anticancer activities has been a significant area of research. For instance, certain derivatives were synthesized with varying aryloxy groups attached to the pyrimidine ring, showing appreciable cancer cell growth inhibition against multiple cancer cell lines, indicating their potential as anticancer agents (Al-Sanea et al., 2020).

Antimicrobial and Antifungal Activities

Several studies have explored the antimicrobial and antifungal potentials of related compounds. Novel benzodifuranyl, triazines, and other derivatives have been synthesized, showing significant inhibitory activity against COX-2, alongside analgesic and anti-inflammatory activities, indicating their usefulness in developing new antimicrobial and anti-inflammatory agents (Abu‐Hashem et al., 2020).

Molecular Docking and Drug Design

The molecular docking studies of related compounds have revealed their potential interaction with biological targets. For instance, quantum chemical insights into the structure and interactions of novel anti COVID-19 molecules have been provided, demonstrating their binding potential with SARS-CoV-2 protein, which could inform the design of new therapeutic agents (Mary et al., 2020).